Cas no 905823-30-5 (trans-3-(Benzyloxy)cyclobutanamine hydrochloride)

• Product Name: trans-3-(Benzyloxy)cyclobutanamine hydrochloride
• CAS No: 905823-30-5
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD16660374
• CID: 1028294
• PubChem ID: 53308472
• Update Time: 2025-09-25

trans-3-(Benzyloxy)cyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(Benzyloxy)cyclobutanamine hydrochloride
• 3-phenylmethoxycyclobutan-1-amine,hydrochloride
• trans-3-(Benzyloxy)cyclobutamine hydrochloride
• (1s,3s)-3-(benzyloxy)cyclobutan-1-amine hydrochloride
• Z1695797788
• 1349184-61-7
• AKOS026744043
• 3-(Benzyloxy)cyclobutan-1-amine--hydrogen chloride (1/1)
• cis-3-(benzyloxy)cyclobutanamine hydrochloride
• 905823-30-5
• AKOS022172520
• EN300-138282
• 92146-76-4
• DTXSID90693400
• AMY32052
• MFCD16660374
• SCHEMBL9987040
• BS-38867
• (3-Benzyloxycyclobutyl)amine hydrochloride
• 3-phenylmethoxycyclobutan-1-amine;hydrochloride
• AKOS030254011
• SCHEMBL9987039
• SB79476
• 3-(benzyloxy)cyclobutan-1-aminehydrochloride
• 3-(benzyloxy)cyclobutan-1-amine hydrochloride
• DB-360200
• DB-361746
• trans-3-(Benzyloxy)cyclobutanamine HCl
• DB-353362

• MDL： MFCD16660374
• Inchi： 1S/C11H15NO.ClH/c12-10-6-11(7-10)13-8-9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H
• InChI Key： AJMLIIBGYIRLDD-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1CC(C1)N

Computed Properties

• Exact Mass: 213.092
• Monoisotopic Mass: 213.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2